Cas no 32324-19-9 (2-Methylbenzenesulfonyl Isocyanate Technical grade (~70%))

• Product Name: 2-Methylbenzenesulfonyl Isocyanate Technical grade (~70%)
• CAS No: 32324-19-9
• MF: C₈H₇NO₃S
• MW: 197.211080789566
• MDL: MFCD00037045
• CID: 53874
• PubChem ID: 2733313
• Update Time: 2025-06-14

2-Methylbenzenesulfonyl Isocyanate Technical grade (~70%) Chemical and Physical Properties

Names and Identifiers

• 2-toluenesulfonyl isocyanate
• o-Toluenesulfonyl Isocyanate
• 2-methyl-N-(oxomethylidene)benzenesulfonamide
• (2-methylphenyl)sulfonylisocyanate
• 2-MeC6H4-NCO
• 2-methylbenzenesulfonyl isocyanate
• o-toluenesulphonyl isocyanate
• o-tolylsulphonyl isocyanate
• toluenesulfonyl isocyanate
• o-Toluenesulfonyl isocyanate, 95%
• toluenesulfonylisocyanate
• FT-0639016
• o-toluenesulfonylisocyanate
• 2-Methylbenesulfonyl isocyanate
• GEO-03973
• 2-methylbenzenesulfonylisocyanate
• AKOS015897562
• A821235
• T3194
• DTXSID40369840
• Isocyanic Acid o-Toluenesulfonyl Ester
• SCHEMBL395353
• BS-22955
• 2-Methylbenesulfonylisocyanate
• 2-methylbenzene-1-sulfonyl isocyanate
• 2-methyl-N-(oxidanylidenemethylidene)benzenesulfonamide
• MFCD00037045
• J-018706
• 2-Methylbenzenesulfonyl Isocyanate Technical grade (~70%)
• 32324-19-9
• HEBTZZBBPUFAFE-UHFFFAOYSA-N
• 2-Methylphenylsulfonyl Isocyanate; 2-Toluenesulfonyl Isocyanate;o-Toluenesulfonyl Isocyanate; o-Tolylsulfonyl Isocyanate
• DB-048202

• MDL： MFCD00037045
• Inchi： 1S/C8H7NO3S/c1-7-4-2-3-5-8(7)13(11,12)9-6-10/h2-5H,1H3
• InChI Key： HEBTZZBBPUFAFE-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C)(N=C=O)(=O)=O

Computed Properties

• Exact Mass: 197.01500
• Monoisotopic Mass: 197.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 72A^2

Experimental Properties

• Density: 1.3
• Boiling Point: 129 ºC (5 mmHg)
• Flash Point: >110 ºC
• Refractive Index: 1.539-1.541
• Solubility: reacts
• Water Partition Coefficient: React
• PSA: 71.95000
• LogP: 2.10030

2-Methylbenzenesulfonyl Isocyanate Technical grade (~70%) Security Information

• Hazardous Material transportation number：UN 2206 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： R14;R20/21/22;R36/37/38;R42
• Safety Instruction： S23-S26-S27-S28-S37/39-S8-S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R14; R20/21/22; R36/37/38; R42
• Packing Group：II
• Safety Term：6.1(a)
• HazardClass：6.1(a)
• PackingGroup：II
• Storage Condition：0-6°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-Methylbenzenesulfonyl Isocyanate Technical grade (~70%)

Recent Advances in the Application of 2-Methylbenzenesulfonyl Isocyanate (CAS: 32324-19-9) in Chemical and Biomedical Research

2-Methylbenzenesulfonyl isocyanate (CAS: 32324-19-9), particularly in its technical grade (~70%) form, has emerged as a versatile reagent in chemical synthesis and biomedical research. This compound, characterized by its sulfonyl isocyanate functional group, is widely utilized in the preparation of sulfonylurea derivatives, which are pivotal in pharmaceutical development. Recent studies have highlighted its role in the synthesis of novel therapeutic agents, including antidiabetic and anticancer compounds. The technical grade (~70%) variant, while not of high purity, is often preferred for cost-effective large-scale reactions, provided that the impurities do not interfere with the desired chemical transformations.

In the context of chemical synthesis, 2-methylbenzenesulfonyl isocyanate serves as a key intermediate for the introduction of sulfonylurea moieties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the one-pot synthesis of sulfonylurea-based kinase inhibitors, which showed promising activity against resistant cancer cell lines. The technical grade (~70%) was found to be sufficiently reactive for these transformations, with yields comparable to those obtained using higher-purity grades. This finding underscores the practicality of using technical-grade reagents in industrial-scale pharmaceutical production.

From a biomedical perspective, the compound's utility extends to proteomics research, where it is employed as a labeling reagent for post-translational modification studies. A recent preprint on bioRxiv detailed its application in the selective labeling of lysine residues in proteins, enabling the tracking of protein-protein interactions in live cells. The technical grade (~70%) was deemed suitable for this purpose, as the impurities did not significantly affect the labeling efficiency or specificity. This opens new avenues for cost-effective proteomic studies, particularly in resource-limited settings.

Despite its advantages, the use of 2-methylbenzenesulfonyl isocyanate technical grade (~70%) requires careful consideration of reaction conditions. Impurities in the technical grade, primarily unreacted starting materials and byproducts, can sometimes lead to side reactions. A 2024 study in Organic Process Research & Development proposed optimized purification protocols to mitigate these issues, recommending the use of activated carbon treatment followed by fractional distillation for critical applications. These protocols balance cost and purity, making the technical grade more accessible for high-value applications.

Looking ahead, the demand for 2-methylbenzenesulfonyl isocyanate (CAS: 32324-19-9) is expected to grow, driven by its expanding applications in drug discovery and proteomics. Ongoing research aims to further characterize the impurities in the technical grade (~70%) and develop standardized protocols for its use across different chemical and biological systems. As these efforts progress, the compound is likely to solidify its position as a staple reagent in both academic and industrial laboratories.